N-(3-chloro-4-fluorophenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C20H16ClFN4O/c21-16-8-15(6-7-17(16)22)25-20(27)14-10-26(11-14)19-9-18(23-12-24-19)13-4-2-1-3-5-13/h1-9,12,14H,10-11H2,(H,25,27)
• InChI Key: QDWIYHCAMBQLHA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC(=C2)C3=CC=CC=C3)C(=O)NC4=CC(=C(C=C4)F)Cl
• Molecular Formula: C20H16ClFN4O
• Molecular Weight: 382.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide, also known as CFPA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This molecule belongs to the class of azetidine carboxamide derivatives and has shown promising results in various studies related to cancer, inflammation, and neurological disorders.

Scientific Research Applications

Discovery and Development of Kinase Inhibitors

One area of application involves the discovery and development of kinase inhibitors, which are critical in the treatment of various cancers. The study by Schroeder et al. (2009) on the discovery of a selective and orally efficacious inhibitor of the Met kinase superfamily highlights the process of identifying compounds with improved enzyme potency and aqueous solubility, leading to candidates for clinical trials (Schroeder et al., 2009).

Synthesis and Evaluation of Antidepressant and Nootropic Agents

Another significant application is in the synthesis and pharmacological evaluation of compounds for their antidepressant activity. Thomas et al. (2016) discuss the synthesis and evaluation of Schiff’s bases and 2-azetidinones of isonicotinyl hydrazone as potential antidepressant and nootropic agents, showcasing the relevance of chemical synthesis in developing CNS active agents (Thomas et al., 2016).

Inhibitors of NF-kappaB and AP-1 Gene Expression

Research on inhibitors targeting NF-kappaB and AP-1 gene expression, which are involved in inflammatory and immune responses, also represents a vital area of application. Palanki et al. (2000) conducted structure-activity relationship studies to improve oral bioavailability of such inhibitors, showing the significance of chemical modifications on biological activity (Palanki et al., 2000).

Antitubercular and Antibacterial Activities

The design and synthesis of carboxamide derivatives with antitubercular and antibacterial activities highlight another application of these compounds. Bodige et al. (2020) synthesized N-{2-fluoro-6-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]phenyl} carboxamide derivatives, showing potent antitubercular and antibacterial properties (Bodige et al., 2020).